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Compound of Interest

Compound Name: Lithium hypobromite

CAS No.: 13824-95-8

Cat. No.: B576474

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding Lithium Hypobromite
Lithium hypobromite (LiOBr) is the lithium salt of hypobromous acid. It is a strong oxidizing

agent with bromine in the +1 oxidation state. Crucially, solid lithium hypobromite is not a

commercially available, isolated reagent due to its inherent instability.[1] Like other

hypobromites, it is prone to decomposition and disproportionation.[2][3][4][5] In aqueous

solutions, it can decompose to lithium bromide and oxygen, while also undergoing

disproportionation to form lithium bromide (Br⁻) and lithium bromate (BrO₃⁻).[1][2] This process

is accelerated by heat, light, and acidic conditions.[1][6]

Therefore, all experimental work should be conducted with freshly prepared in-situ solutions of

lithium hypobromite. The following protocols are based on the known properties of analogous

and more stable hypohalites, such as sodium hypobromite and lithium hypochlorite, to ensure

the highest level of safety.[7][8][9]

GHS Hazard Classification (Predicted):[10]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b576474#bc-rfq
https://www.benchchem.com/product/b576474/docs?utm_src=pdf-body#application-note-safe-handling-and-storage-of-lithium-hypobromite-solutions
https://www.benchchem.com/product/b576474/docs?utm_src=pdf-body#application-note-safe-handling-and-storage-of-lithium-hypobromite-solutions
https://www.benchchem.com/product/b576474/docs?utm_src=pdf-body#application-note-safe-handling-and-storage-of-lithium-hypobromite-solutions
https://www.vulcanchem.com/product/vc75841
https://en.wikipedia.org/wiki/Hypobromite
https://www.chegg.com/homework-help/questions-and-answers/disproportionation-reactions-occur-single-species-intermediate-oxidation-state-oxidized-on-q259646198
https://www.chegg.com/homework-help/questions-and-answers/disproportionation-reactions-occur-single-species-intermediate-oxidation-state-oxidized-on-q248840437
https://www.chegg.com/homework-help/questions-and-answers/disproportionation-reactions-occur-single-species-intermediate-oxidation-state-avidized-on-q217340745
https://www.vulcanchem.com/product/vc75841
https://en.wikipedia.org/wiki/Hypobromite
https://www.vulcanchem.com/product/vc75841
https://pubmed.ncbi.nlm.nih.gov/18959929/
https://www.benchchem.com/product/b576474/docs?utm_src=pdf-body#application-note-safe-handling-and-storage-of-lithium-hypobromite-solutions
https://agentsales.com.au/images/SDS/OtherSDS/Lithium-Hypochlorite.pdf
https://bg.cpachem.com/msds?num=IP266&dnl=sd_-_Sodium_Hypobromite_Solution%2C_Alkaline_%28IP266%29_%28EU%29.pdf
http://www.angenechemical.com/sds/13824-96-9.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Lithium-hypobromite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576474?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxidizing Solids: Category 2 (May intensify fire; oxidizer)[10]

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage)[10]

Hazardous to the Aquatic Environment, Acute Hazard: Category 1 (Very toxic to aquatic life)

[10]

Experimental Protocols
This protocol describes the preparation of a dilute aqueous solution of lithium hypobromite for

immediate use as a reagent (e.g., for oxidation reactions). The reaction is analogous to the

formation of other alkali metal hypohalites.[2][11]

Objective: To safely generate a chilled, dilute solution of LiOBr.

Materials:

Lithium hydroxide (LiOH)

Liquid Bromine (Br₂)

Deionized water, chilled to 0-5 °C

Stir plate and magnetic stir bar

Ice bath

Calibrated pH meter or pH strips

Procedure:

Preparation: Conduct the entire procedure in a certified chemical fume hood. Ensure an

emergency safety shower and eyewash station are immediately accessible.[12][13]

Alkaline Solution: Prepare a solution of lithium hydroxide in chilled deionized water to the

desired concentration (e.g., 0.5 M). The use of alkaline conditions is crucial to favor the

stability of the hypobromite ion.[1]
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Cooling: Place the LiOH solution in an ice bath and stir until the temperature equilibrates at

0-5 °C. Maintaining a low temperature is critical to minimize the rate of disproportionation

into bromide and bromate.[2]

Bromine Addition: While vigorously stirring the cold LiOH solution, add liquid bromine

dropwise using a glass pipette or addition funnel. The reaction is a disproportionation of

bromine into hypobromite and bromide: Br₂ + 2 LiOH → LiOBr + LiBr + H₂O

Monitoring: The solution will turn a pale yellow-orange color. Monitor the pH to ensure it

remains alkaline (pH > 9).

Immediate Use: The resulting solution of lithium hypobromite is unstable and should be

used immediately for the intended chemical reaction. Do not attempt to store this solution for

extended periods.

Data Presentation: Safety and Hazard Summary
The following tables summarize critical safety information. This data is largely inferred from

safety information for sodium hypobromite, lithium hypochlorite, and general alkali metal

handling procedures.[7][8][14][15]

Table 1: Chemical Incompatibility and Hazardous Conditions
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Incompatible Materials Conditions to Avoid
Hazardous Decomposition
Products

Acids
Heating, exposure to direct
sunlight or UV light.[1][7]

Reaction with acids
produces toxic bromine
gas and hypobromous
acid.[11]

Reducing Agents
Friction, shock, or mechanical

impact.

Thermal decomposition can

release oxygen, increasing fire

risk.[7][15]

Combustible Materials (wood,

paper, oil)[7][15]

Storage in sealed, non-vented

containers.

Contact with metals may

release flammable hydrogen

gas.[16]

Ammonia & Amines
Contamination with other

chemicals.[7]

Toxic fumes, including

hydrogen bromide, can be

released in a fire.[17]

| Metals | | |

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye/Face Protection

ANSI Z87.1-compliant
chemical splash goggles
and a face shield.[7][13]
[14]

Protects against splashes
of corrosive LiOBr
solution and bromine.

Skin Protection
Flame-resistant lab coat and

chemical-resistant apron.[12]

Prevents skin contact with the

corrosive and oxidizing

solution.

Hand Protection

Chemical-resistant gloves

(e.g., neoprene or butyl

rubber). Inspect gloves prior to

use.[18][19]

Protects hands from severe

burns and irritation.[8][10]
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| Respiratory Protection | Not typically required if handled within a certified fume hood. | A

respirator may be needed for spill cleanup outside of a hood.[14] |

Safe Handling and Storage Procedures
Location: All manipulations must be performed in a well-ventilated chemical fume hood.[12]

[13]

Training: Never work alone. Ensure all personnel are trained on the specific hazards of

bromine, strong bases, and oxidizing agents.[20][21]

Addition Sequence: When diluting or mixing, always add the reagent to water or solvent;

never add water to the reagent.[7]

Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

[9][22]

No Long-Term Storage: As an isolated solid or concentrated solution, lithium hypobromite
should not be stored. It is intended for immediate, in-situ use only.

Temporary Solution Storage: If a prepared solution must be kept for a very short period (e.g.,

less than one hour), it must be stored in a loosely capped or vented container in a dark,

refrigerated (0-5 °C) location away from incompatible materials.[2][7] This minimizes

pressure buildup from oxygen evolution during decomposition.

Spills: Evacuate the area. For small spills, absorb with an inert, non-combustible material

(e.g., sand or vermiculite). Do not use combustible materials like paper towels. For large

spills, contain the spill if possible and contact emergency services.[14]

First Aid (Skin Contact): Immediately flush the affected skin with copious amounts of water

for at least 15-20 minutes while removing contaminated clothing. Seek immediate medical

attention.[19][22][23]

First Aid (Eye Contact): Immediately flush eyes with plenty of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[19][22][23]
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First Aid (Ingestion): Do NOT induce vomiting. Rinse mouth with water and drink 1-2 glasses

of water. Seek immediate medical attention.[19][22][23]

Quenching: Unused lithium hypobromite solutions must be neutralized before disposal.

While stirring in a fume hood, slowly add a reducing agent such as sodium bisulfite or

sodium thiosulfate solution until the characteristic yellow color disappears.

Disposal: The neutralized solution should be disposed of as hazardous waste in accordance

with local, state, and federal regulations. Do not pour down the drain.[9]
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Protocol: Quench Waste
(e.g., NaHSO3)
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Dispose as Hazardous Waste
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Caption: Workflow for the safe in-situ preparation and use of lithium hypobromite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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